Cas no 318234-41-2 (1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl-)

• Product Name: 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl-
• CAS No: 318234-41-2
• MF: C₁₈H₁₅Cl₂FN₂S₂
• MW: 413.359503030777
• CID: 5165555
• Update Time: 2026-03-04

1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl-

• Inchi： 1S/C18H15Cl2FN2S2/c1-23-18(20)16(10-24-15-8-4-13(21)5-9-15)17(22-23)11-25-14-6-2-12(19)3-7-14/h2-9H,10-11H2,1H3
• InChI Key： SORITBMNLJVDLM-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CSC2=CC=C(F)C=C2)C(CSC2=CC=C(Cl)C=C2)=N1

Additional information on 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl-

Comprehensive Analysis of 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl- (CAS No. 318234-41-2)

The compound 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl- (CAS No. 318234-41-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of chloro and fluoro substituents, as well as thioether linkages, make it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in drug discovery, owing to its ability to interact with various biological targets.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1H-Pyrazole derivatives?" The synthesis of 318234-41-2 typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. The incorporation of 4-chlorophenylthio and 4-fluorophenylthio groups enhances the molecule's lipophilicity, which is a critical factor in its bioavailability and target binding affinity. Recent studies have highlighted its role in modulating enzyme activity, particularly in the context of kinase inhibition, a hot topic in cancer therapeutics.

Another area of interest is the compound's potential use in crop protection. The pyrazole core is a common motif in agrochemicals, and the addition of halogenated side chains can improve its efficacy against pests. Farmers and researchers often search for "eco-friendly alternatives to traditional pesticides", and derivatives of 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl- are being explored for their low environmental impact and target specificity.

From a structural-activity relationship (SAR) perspective, the compound's methyl group at the 1-position and the chloro substituent at the 5-position contribute to its stability and reactivity. Computational chemists frequently investigate "how to optimize pyrazole-based ligands for drug design", and 318234-41-2 serves as a promising candidate for such studies. Its molecular docking profiles suggest compatibility with various protein binding sites, making it a versatile tool in rational drug design.

In the context of green chemistry, there is growing demand for "sustainable synthesis methods for complex heterocycles". The production of 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-4-[[(4-fluorophenyl)thio]methyl]-1-methyl- can be optimized using catalytic approaches to minimize waste and energy consumption. This aligns with the global push toward environmentally friendly chemical processes, a topic frequently discussed in scientific forums and industry conferences.

Lastly, the compound's spectroscopic properties (e.g., NMR and mass spectrometry data) are well-documented, aiding in its identification and purity assessment. Analytical chemists often search for "reliable characterization techniques for pyrazole derivatives", and 318234-41-2 provides a robust case study due to its distinct spectral signatures. As research continues, this compound is expected to play a pivotal role in advancing molecular science and applied chemistry.